Cas no 311313-08-3 (Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester)

• Product name: Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester
• CAS No: 311313-08-3
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 1452150

Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester

• Inchi： 1S/C19H17NO3S/c1-3-23-19(21)15-6-4-13(5-7-15)17-12-24-18(20-17)14-8-10-16(22-2)11-9-14/h4-12H,3H2,1-2H3
• InChI Key： ARJNDXDOFPAHSA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C2=CSC(C3=CC=C(OC)C=C3)=N2)C=C1

Computed Properties

• Exact Mass: 339.09301

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 512.3±60.0 °C(Predicted)
• PSA: 48.42
• pka: 1.63±0.10(Predicted)